Cas no 2352065-58-6 (2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid)

• Product Name: 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid
• CAS No: 2352065-58-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 6509378
• PubChem ID: 165933679
• Update Time: 2025-05-19

2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid
• EN300-28302865
• 2352065-58-6

• Inchi： 1S/C22H23N3O4/c1-15-19(16(2)25(24-15)13-17-9-5-3-6-10-17)20(21(26)27)23-22(28)29-14-18-11-7-4-8-12-18/h3-12,20H,13-14H2,1-2H3,(H,23,28)(H,26,27)
• InChI Key： QYWTWRZWKFXLTM-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=NN(CC2C=CC=CC=2)C=1C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid

Introduction to 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic Acid (CAS No. 2352065-58-6)

2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2352065-58-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl moiety and the presence of a [benzyloxy]carbonyl group, contribute to its potential as a versatile intermediate in the synthesis of bioactive molecules.

The compound's structure is characterized by a pyrazole core, which is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. The pyrazole ring in 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid is further substituted with a benzyl group at the 1-position and dimethyl groups at the 3- and 5-positions. This substitution pattern enhances the compound's binding affinity and selectivity towards specific biological receptors.

The presence of the [benzyloxy]carbonyl group at the 2-position of the acetic acid moiety adds another layer of functional diversity to the molecule. This group is commonly used in peptide synthesis as an amino acid protecting group, but it also serves as a handle for further chemical modifications. The benzyloxy carbonyl functionality can be selectively removed under specific conditions, allowing for the introduction of other functional groups or for the cleavage of the molecule into smaller fragments.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazole derivatives. Several studies have demonstrated that compounds containing the pyrazole scaffold exhibit a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. The compound 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid is no exception and has shown promise in preclinical studies as a potential lead compound for developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The pyrazole core can be linked to other pharmacophores through various chemical reactions, such as amide bond formation or nucleophilic substitution reactions. This flexibility allows researchers to design and synthesize novel compounds with tailored biological activities. For instance, attaching this compound to a kinase inhibitor could lead to the development of more potent and selective anti-cancer agents.

The synthesis of 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole core through cyclocondensation reactions. Once the pyrazole ring is formed, it is functionalized with benzyl groups and dimethyl groups using standard organic chemistry techniques. The introduction of the benzyloxy carbonyl group is achieved through reaction with benzoyl chloride or other suitable reagents.

The chemical properties of this compound make it an attractive candidate for further exploration in drug discovery. Its solubility profile, stability under various conditions, and reactivity towards different reagents are all important factors that need to be carefully evaluated. In addition, understanding its interactions with biological targets at the molecular level is crucial for optimizing its therapeutic potential.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds before they are synthesized in the lab. Molecular docking studies can be performed using software tools that simulate how this compound might interact with different proteins or enzymes. These studies can provide valuable insights into its potential therapeutic applications and help guide future synthetic efforts.

The compound's potential as an intermediate in peptide synthesis is another area of interest. The benzyloxy carbonyl group can be used to protect amino groups during peptide coupling reactions, ensuring that each residue is added correctly without unwanted side reactions. This makes it a valuable tool for peptide chemists who are working on synthesizing complex peptide sequences.

In conclusion, 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-{[(benzyloxy)carbonyl]amino}acetic acid (CAS No. 2352065-58-6) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an excellent candidate for further exploration as a lead compound or building block for new therapeutic agents. As our understanding of its biological activities and synthetic possibilities continues to grow, this compound is likely to play an important role in future drug discovery efforts.